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Compound of Interest

Compound Name: rostratin C

Cat. No.: B1250761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the handling, storage, and

experimental use of Rostratin C, a cytotoxic disulfide compound. The information is intended

to guide researchers in the safe and effective use of this potent natural product in a laboratory

setting.

Compound Information
Rostratin C is a cytotoxic disulfide originally isolated from the marine-derived fungus

Exserohilum rostratum. It belongs to the epidithiodiketopiperazine (ETP) class of natural

products, which are known for their diverse and potent biological activities.

Table 1: Physicochemical Properties of Rostratin C

Property Value Source

Molecular Formula C₂₀H₂₄N₂O₈S₂ [1]

Molecular Weight 484.54 g/mol [1]

Appearance Solid (assumed)
General knowledge of similar

compounds

IC₅₀ (HCT-116) 0.76 µg/mL [1]
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Proper handling and storage are crucial to maintain the integrity and activity of Rostratin C. As

a disulfide-containing compound, it may be sensitive to reducing and oxidizing agents, as well

as pH extremes.

Personal Protective Equipment (PPE)
When handling Rostratin C powder or solutions, it is essential to use appropriate personal

protective equipment to avoid exposure.

Gloves: Wear nitrile or latex gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If working with the powder and there is a risk of aerosolization, a dust

mask or respirator is recommended.

Storage Conditions
To ensure the stability of Rostratin C, follow these storage recommendations:

Table 2: Recommended Storage Conditions for Rostratin C

Form
Storage
Temperature

Duration Recommendations

Solid (Powder) -20°C Up to 24 months

Store in a tightly

sealed vial to prevent

moisture absorption.

Stock Solutions -20°C or -80°C

Up to 1 month at

-20°C, up to 6 months

at -80°C

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.

Note: Commercial suppliers suggest that the product is stable at room temperature for a few

days during ordinary shipping. However, for long-term storage, the recommended low-
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temperature conditions should be maintained.

Dissolution
Rostratin C is a complex organic molecule, and its solubility should be empirically determined

for specific applications.

Primary Solvent: Dimethyl sulfoxide (DMSO) is a common solvent for dissolving many

organic compounds for in vitro studies.

Procedure for Preparing Stock Solutions:

Allow the vial of solid Rostratin C to equilibrate to room temperature for at least one hour

before opening to prevent condensation.

Add the desired volume of high-purity DMSO to the vial to achieve the target concentration

(e.g., 10 mM).

Gently vortex or sonicate the vial until the compound is completely dissolved.

Aliquot the stock solution into smaller, single-use vials and store at -20°C or -80°C.

Experimental Protocols
The following protocols are based on the known cytotoxic activity of Rostratin C against the

human colon carcinoma cell line HCT-116 and general methodologies for similar compounds.

In Vitro Cytotoxicity Assay (MTT Assay)
This protocol outlines a general procedure to determine the cytotoxic effects of Rostratin C on

HCT-116 cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

assay.

Materials:

HCT-116 human colon carcinoma cell line

McCoy's 5A medium (or other suitable medium for HCT-116)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1250761?utm_src=pdf-body
https://www.benchchem.com/product/b1250761?utm_src=pdf-body
https://www.benchchem.com/product/b1250761?utm_src=pdf-body
https://www.benchchem.com/product/b1250761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Rostratin C stock solution (in DMSO)

MTT solution (5 mg/mL in PBS)

DMSO

96-well cell culture plates

Phosphate-Buffered Saline (PBS)

Microplate reader

Protocol:

Cell Seeding:

Culture HCT-116 cells in McCoy's 5A medium supplemented with 10% FBS and 1%

penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

Harvest cells and seed them into 96-well plates at a density of 5,000-10,000 cells per well

in 100 µL of culture medium.

Incubate the plates for 24 hours to allow for cell attachment.

Compound Treatment:

Prepare serial dilutions of Rostratin C from the stock solution in culture medium to

achieve the desired final concentrations. Ensure the final DMSO concentration in all wells

(including controls) is consistent and non-toxic to the cells (typically ≤ 0.5%).

Remove the old medium from the wells and add 100 µL of the medium containing the

different concentrations of Rostratin C. Include a vehicle control (medium with DMSO

only) and a no-treatment control.
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Incubate the plates for 48-72 hours.

MTT Assay:

After the incubation period, add 10 µL of MTT solution to each well.

Incubate the plates for an additional 2-4 hours at 37°C, allowing the MTT to be

metabolized into formazan crystals by viable cells.

Carefully remove the medium from each well.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Gently shake the plates for 5-10 minutes to ensure complete dissolution.

Data Acquisition:

Measure the absorbance of each well at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the cell viability against the log of the Rostratin C concentration to determine the IC₅₀

value.

Workflow for MTT Assay
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Plate Setup

Compound Treatment

MTT Assay

Data Analysis

Seed HCT-116 cells in 96-well plate

Incubate for 24h

Add compound to cells

Prepare Rostratin C dilutions

Incubate for 48-72h

Add MTT solution

Incubate for 2-4h

Dissolve formazan in DMSO

Read absorbance at 570 nm

Calculate % cell viability

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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